Cas no 1356681-95-2 (6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide)

• Product Name: 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide
• CAS No: 1356681-95-2
• MF: C₁₈H₁₇ClN₄O₃
• MW: 372.805582761765
• CID: 6033908
• PubChem ID: 56795820
• Update Time: 2025-06-14

6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl]pyridine-3-carboxamide
• Z444930660
• AKOS034351163
• EN300-26590929
• 1356681-95-2
• 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide

• Inchi： 1S/C18H17ClN4O3/c19-15-6-5-14(10-21-15)17(25)22-9-12-1-3-13(4-2-12)18(26)23-8-7-20-16(24)11-23/h1-6,10H,7-9,11H2,(H,20,24)(H,22,25)
• InChI Key： CBUAAIJEPKGHEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCC1C=CC(=CC=1)C(N1CC(NCC1)=O)=O)=O

Computed Properties

• Exact Mass: 372.0989181g/mol
• Monoisotopic Mass: 372.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.4Ų

Additional information on 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide

Comprehensive Overview of 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide (CAS No. 1356681-95-2)

The compound 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide (CAS No. 1356681-95-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique piperazine and pyridine moieties, this compound is often explored for its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly interested in its pharmacokinetic properties and bioavailability, as these factors are critical for its development into therapeutic agents.

One of the key features of 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide is its heterocyclic scaffold, which is commonly found in many FDA-approved drugs. The presence of a chloro substituent at the 6-position of the pyridine ring enhances its reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry. Recent studies have highlighted its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine and personalized healthcare.

In the context of drug design, this compound's carboxamide group plays a pivotal role in forming hydrogen bonds with biological targets, thereby improving its selectivity and efficacy. The 3-oxopiperazine moiety further contributes to its stability and solubility, which are essential for oral administration. These attributes make CAS No. 1356681-95-2 a promising candidate for further preclinical studies, particularly in the development of small-molecule inhibitors.

The synthesis of 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and carbonyl insertion. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. Given the growing demand for high-quality reference standards in research, this compound is often supplied by specialized chemical vendors with stringent quality control measures.

From an industrial perspective, the scalability of its production is a topic of interest. Innovations in green chemistry and continuous flow synthesis are being explored to optimize its manufacturing process, reducing waste and improving yield. This aligns with the broader pharmaceutical industry's shift toward sustainable practices, a trend that resonates with environmentally conscious stakeholders.

In summary, 6-chloro-N-{[4-(3-oxopiperazine-1-carbonyl)phenyl]methyl}pyridine-3-carboxamide (CAS No. 1356681-95-2) represents a versatile and pharmacologically relevant compound with wide-ranging applications. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the fields of drug discovery and biochemical assays. As scientific advancements continue, this molecule is poised to play a critical role in addressing unmet medical needs.